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Compound of Interest

Compound Name: Sisamine

Cat. No.: B1228274 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of

sesamine. The following procedural guidance is designed to ensure the safe handling and

disposal of this compound in a laboratory setting, minimizing environmental impact and

adhering to general safety protocols.

Sesamine Chemical and Physical Properties
Proper disposal procedures are predicated on a thorough understanding of the substance's

properties. Sesamine is a lignan isolated from sesame seeds and oil. Below is a summary of its

key chemical and physical data.

Property Value Source

Molecular Formula C20H18O6 [1]

Molar Mass 354.4 g/mol [1]

Physical Description Solid [1]

Melting Point 123 - 124 °C [1]

Solubility Soluble in DMSO (71 mg/mL) [2]
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While sesamine is a naturally occurring compound, it is crucial to handle it with appropriate

care in a laboratory context. Always consult the specific Safety Data Sheet (SDS) for the

product you are using. General safety precautions include:

Personal Protective Equipment (PPE): Wear standard laboratory attire, including a lab coat,

safety glasses with side shields, and chemical-resistant gloves.

Handling: Avoid generating dust. Handle in a well-ventilated area, preferably in a chemical

fume hood.

Storage: Store in a tightly sealed container in a cool, dry place away from incompatible

materials.

A Safety Data Sheet for a product containing sesame as a solid manual detergent indicates

that it may cause serious eye damage and respiratory irritation, and is toxic to aquatic life with

long-lasting effects[3]. While this is not pure sesamine, it suggests that caution should be

exercised.

Step-by-Step Disposal Procedures
The appropriate disposal method for sesamine depends on the quantity and form of the waste

(e.g., pure compound, contaminated materials, solutions).

Step 1: Waste Identification and Segregation

Pure Sesamine Waste: Unused or expired pure sesamine should be treated as chemical

waste.

Contaminated Labware: Items such as gloves, weighing paper, and pipette tips that are

contaminated with sesamine should be segregated from regular trash.

Solutions Containing Sesamine: Solutions of sesamine in organic solvents (e.g., DMSO)

must be handled as hazardous chemical waste.

Step 2: Preparing for Disposal

Solid Waste:
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Carefully collect all solid sesamine waste and contaminated disposable labware.

Place these materials into a designated, leak-proof, and clearly labeled hazardous waste

container. The container should be compatible with the chemical properties of sesamine.

Liquid Waste (Solutions):

Pour sesamine solutions into a designated hazardous waste container for organic

solvents.

Ensure the container is properly capped to prevent the release of vapors[4].

Do not mix incompatible waste streams. For example, do not mix flammable solvents with

corrosive wastes.

Step 3: Labeling and Storage

Clearly label the hazardous waste container with the words "Hazardous Waste," the full

chemical name ("Sesamine"), and the primary hazard(s) (e.g., "Irritant," "Environmental

Hazard").

Store the sealed waste container in a designated satellite accumulation area within the

laboratory, away from general work areas and incompatible materials[4].

Step 4: Final Disposal

Arrange for the collection of the hazardous waste by your institution's Environmental Health

and Safety (EHS) department or a licensed hazardous waste disposal contractor.

Follow all institutional, local, state, and federal regulations for the disposal of chemical

waste[5][6]. Never dispose of sesamine or its solutions down the drain or in the regular

trash[4].

Spill and Emergency Procedures
In the event of a spill:

Small Spills:
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Alert personnel in the immediate area.

Wearing appropriate PPE, absorb the spill with an inert material (e.g., vermiculite, sand, or

earth).

Collect the absorbent material and place it in a sealed, labeled hazardous waste container.

Clean the spill area with a suitable solvent, and collect the cleaning materials as

hazardous waste.

Large Spills:

Evacuate the area immediately.

Alert your institution's EHS or emergency response team.

Prevent the spill from entering drains or waterways.

Experimental Protocols Cited
The disposal procedures outlined above are based on standard laboratory safety protocols and

information derived from publicly available chemical data. Specific experimental use of

sesamine will generate waste that must be evaluated on a case-by-case basis. For instance, if

sesamine is used in cell culture, the resulting waste may also be considered biohazardous and

require specialized disposal procedures.

Logical Workflow for Sesamine Disposal
.

Caption: Workflow for the proper disposal of sesamine waste.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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